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Compound of Interest

Compound Name: Hexane-1,3,6-tricarboxylic acid

Hexane-1,3,6-tricarboxylic Acid: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexane-1,3,6-tricarboxylic acid is a tricarboxylic acid with the molecular formula CO9H1406.
[1] While specific in-depth research and applications for this particular molecule are not
extensively documented in publicly available literature, this guide provides a comprehensive
overview of its known properties and outlines general methodologies for the synthesis and
analysis of aliphatic tricarboxylic acids, which are applicable to this compound. This document
is intended to serve as a foundational resource for researchers and professionals in drug
development and other scientific fields who may be interested in the broader class of
polycarboxylic acids.

Chemical Identity and Properties

Hexane-1,3,6-tricarboxylic acid is identified by the CAS Number 1572-40-3.[2][3][4][5] A
summary of its key identifiers and computed physicochemical properties is presented below.

Table 1: Chemical Identifiers for Hexane-1,3,6-
tricarboxylic acid
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Identifier Type Value
CAS Number 1572-40-3[2][3][4][5]
IUPAC Name hexane-1,3,6-tricarboxylic acid[2]

Molecular Formula

C9H1406[1]

Synonyms

1,3,6-Hexanetricarboxylic acid, 4-

Carboxyoctanedioic acid

Table 2: Computed Physicochemical Properties of

Hexane-1,3,6-tricarboxylic acid

Property Value

Molecular Weight 218.205 g/mol [3]
XLogP3 -0.2

Hydrogen Bond Donor Count 3

Hydrogen Bond Acceptor Count 6

Rotatable Bond Count 8

Exact Mass 218.07903816
Topological Polar Surface Area 112 A2

Heavy Atom Count 15

Complexity 247

Data sourced from PubChem and other chemical databases.[]

Synthesis of Aliphatic Tricarboxylic Acids: A

General Protocol

While a specific, detailed experimental protocol for the synthesis of Hexane-1,3,6-tricarboxylic

acid is not readily available, a general and widely applicable method for preparing aliphatic

tricarboxylic acids is through the hydrolysis of the corresponding trinitrile precursor.[6] In this
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case, Hexane-1,3,6-tricarbonitrile would be hydrolyzed to yield Hexane-1,3,6-tricarboxylic

acid.

General Experimental Protocol: Hydrolysis of a
Tricarbonitrile

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve the tricarbonitrile (e.g., Hexane-1,3,6-tricarbonitrile) in an excess of a strong
mineral acid, such as 6M hydrochloric acid or sulfuric acid.

Reaction Conditions: Heat the mixture to reflux. The reaction progress should be monitored
by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or High-
Performance Liquid Chromatography (HPLC), to determine the disappearance of the starting
material.

Work-up: After the reaction is complete, allow the mixture to cool to room temperature. If the
product precipitates, it can be collected by filtration. If it remains in solution, the product can
be extracted with an appropriate organic solvent (e.g., ethyl acetate).

Purification: The crude tricarboxylic acid can be purified by recrystallization from a suitable
solvent or by column chromatography.

Characterization: The final product should be characterized to confirm its identity and purity.
Standard analytical techniques include Nuclear Magnetic Resonance (NMR) spectroscopy,
Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

A patent for the preparation of Hexane-1,3,6-tricarbonitrile suggests its synthesis from an

aliphatic a-w-dinitrile and acrylonitrile in the presence of a base.[6] This trinitrile can then be

used as the starting material for the synthesis of Hexane-1,3,6-tricarboxylic acid as described

above.
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Synthesis of Hexane-1,3,6-tricarboxylic acid via hydrolysis.

Strong Acid (e.g., HCI, H2SO4)
Water
Heat (Reflux)

Hydrolysis

Hexane-1,3,6-tricarbonitrile

mmmn g Hexane-1,3,6-tricarboxylic acid

Click to download full resolution via product page

Caption: Synthesis of Hexane-1,3,6-tricarboxylic acid via hydrolysis.

Analysis and Characterization of Aliphatic
Carboxylic Acids

A variety of analytical techniques can be employed for the characterization of aliphatic
carboxylic acids.

Chromatographic Methods

» High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for the
separation and quantification of carboxylic acids. lon-exclusion chromatography is
particularly suitable for separating aliphatic and aromatic carboxylic acids.[7]

o Gas Chromatography (GC): For volatile carboxylic acids, or those that can be derivatized to
become volatile, GC is an effective analytical method.

Spectroscopic Methods

e Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are invaluable for
elucidating the molecular structure of carboxylic acids.

« Infrared (IR) Spectroscopy: The presence of the carboxylic acid functional group is readily
identified by its characteristic broad O-H stretch and the sharp C=0 stretch in the IR
spectrum.

e Mass Spectrometry (MS): MS provides information about the molecular weight and
fragmentation pattern of the molecule, aiding in its identification.
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Qualitative Tests

Simple chemical tests can indicate the presence of a carboxylic acid functional group:
e Litmus Test: Carboxylic acids are acidic and will turn blue litmus paper red.[8]

e Sodium Bicarbonate Test: The reaction of a carboxylic acid with a sodium bicarbonate
solution will produce carbon dioxide gas, which is observed as effervescence.[8]

Potential Applications and Biological Relevance

While specific biological activities or drug development applications for Hexane-1,3,6-
tricarboxylic acid are not documented, the broader class of aliphatic carboxylic acids has
diverse industrial and biological relevance. They are used in the production of polymers, resins,
and dyes.[9] Some are naturally occurring and participate in normal biochemical processes.[9]
For instance, tricarboxylic acids like citric acid are central intermediates in the tricarboxylic acid
(TCA) cycle, a fundamental metabolic pathway.[10]

The toxicological profiles of aliphatic carboxylic acids are generally of low concern, with the
primary adverse effects being irritation at high concentrations.[11] Quantitative structure-activity
relationship (QSAR) studies have been conducted on the toxicity of aliphatic carboxylic acids to
various organisms.[4]

Conclusion

Hexane-1,3,6-tricarboxylic acid is a chemical compound for which detailed, specific research
is limited. However, by understanding the general chemistry, synthesis, and analysis of
aliphatic tricarboxylic acids, researchers and drug development professionals can establish a
framework for working with this and related molecules. The methodologies and data presented
in this guide provide a starting point for further investigation into the properties and potential
applications of Hexane-1,3,6-tricarboxylic acid. Future research is needed to elucidate its
specific biological activities and explore its potential in various scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.scribd.com/document/530489606/Experiment-04-Identification-of-Carboxylic-Acid
https://www.scribd.com/document/530489606/Experiment-04-Identification-of-Carboxylic-Acid
https://www.benchchem.com/product/b072443?utm_src=pdf-body
https://www.benchchem.com/product/b072443?utm_src=pdf-body
https://www.researchgate.net/publication/372013462_Aliphatic_Carboxylic_Acids_Saturated
https://www.researchgate.net/publication/372013462_Aliphatic_Carboxylic_Acids_Saturated
https://en.wikipedia.org/wiki/Tricarboxylic_acid
https://www.researchgate.net/publication/228006765_Aliphatic_Carboxylic_Acids_Saturated
https://pubmed.ncbi.nlm.nih.gov/10674293/
https://www.benchchem.com/product/b072443?utm_src=pdf-body
https://www.benchchem.com/product/b072443?utm_src=pdf-body
https://www.benchchem.com/product/b072443?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. Hexane-1,3,6-tricarboxylic acid | C9H1406 | CID 14795114 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. Design, Synthesis, and Assessment of Tricarboxylic Acid Cycle Probes - PMC
[pmc.ncbi.nlm.nih.gov]

3. scribd.com [scribd.com]

4. QSAR analyses of the toxicity of aliphatic carboxylic acids and salts to Tetrahymena
pyriformis - PubMed [pubmed.ncbi.nim.nih.gov]

5. taylorandfrancis.com [taylorandfrancis.com]

6. EP1170282A1 - Process for the preparation of hexane 1,3,6-tricarbonitrile - Google
Patents [patents.google.com]

7. Separation of Aliphatic and Aromatic Carboxylic Acids by Conventional and Ultra High
Performance lon Exclusion Chromatography - PMC [pmc.ncbi.nim.nih.gov]

8. scribd.com [scribd.com]

9. researchgate.net [researchgate.net]

10. Tricarboxylic acid - Wikipedia [en.wikipedia.org]
11. researchgate.net [researchgate.net]

To cite this document: BenchChem. [CAS number and synonyms for Hexane-1,3,6-
tricarboxylic acid.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072443#cas-number-and-synonyms-for-hexane-1-3-
6-tricarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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